Cas no 3507-54-8 (Benzothiazole,2-(methylsulfinyl)-)

• Product Name: Benzothiazole,2-(methylsulfinyl)-
• CAS No: 3507-54-8
• MF: C₈H₇NOS₂
• MW: 197.277279138565
• CID: 295882
• PubChem ID: 2824895
• Update Time: 2025-04-19

Benzothiazole,2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(methylsulfinyl)-
• 2-(Methylsulfinyl)benzothiazole
• 2-(methylsulfinyl)benzo[d]thiazole
• Benzothiazole, 2-(methylsulfinyl)-
• 3507-54-8
• 2-(Methylsulfinyl)-1,3-benzothiazole
• 2-(methylsulphinyl)benzothiazole
• SCHEMBL10928468
• HMS1443O22
• 2-methylsulfinyl-1,3-benzothiazole
• Benzothiazole, 2-(methylsulfinyl)- (7CI,8CI,9CI)
• Maybridge3_004554
• IDI1_015941

• Inchi： 1S/C8H7NOS2/c1-12(10)8-9-6-4-2-3-5-7(6)11-8/h2-5H,1H3
• InChI Key： WNJYDCANHJSWTI-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)S(C)=O

Computed Properties

• Exact Mass: 196.99701
• Monoisotopic Mass: 196.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles